N-(5-chloro-2-pyridinyl)-7-(2-thienyl)pyrazolo[1,5-a]pyrimidine-2-carboxamide

• IUPAC Name: N-(5-chloropyridin-2-yl)-7-thiophen-2-ylpyrazolo[1,5-a]pyrimidine-2-carboxamide
• InChI: InChI=1S/C16H10ClN5OS/c17-10-3-4-14(19-9-10)20-16(23)11-8-15-18-6-5-12(22(15)21-11)13-2-1-7-24-13/h1-9H,(H,19,20,23)
• InChI Key: GIPAXXRMGQRVPS-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)C2=CC=NC3=CC(=NN23)C(=O)NC4=NC=C(C=C4)Cl
• Molecular Formula: C16H10ClN5OS
• Molecular Weight: 355.8 g/mol

Description

N-(5-chloro-2-pyridinyl)-7-(2-thienyl)pyrazolo[1,5-a]pyrimidine-2-carboxamide, also known as CP-690,550, is a small molecule inhibitor of Janus kinase 3 (JAK3). This compound has been extensively studied for its potential therapeutic applications in various autoimmune diseases and transplant rejection.

Mechanism of Action

N-(5-chloro-2-pyridinyl)-7-(2-thienyl)pyrazolo[1,5-a]pyrimidine-2-carboxamide selectively inhibits JAK3, a tyrosine kinase that plays a critical role in the signaling pathway of cytokines, including interleukins and interferons. By inhibiting JAK3, N-(5-chloro-2-pyridinyl)-7-(2-thienyl)pyrazolo[1,5-a]pyrimidine-2-carboxamide blocks the downstream signaling pathways that lead to inflammation and immune response.
Biochemical and Physiological Effects:
N-(5-chloro-2-pyridinyl)-7-(2-thienyl)pyrazolo[1,5-a]pyrimidine-2-carboxamide has been shown to reduce inflammation and immune response in various animal models and human clinical trials. It has been demonstrated to decrease the production of pro-inflammatory cytokines and chemokines, as well as inhibit the activation of immune cells, such as T cells and B cells.

Advantages and Limitations for Lab Experiments

The advantages of using N-(5-chloro-2-pyridinyl)-7-(2-thienyl)pyrazolo[1,5-a]pyrimidine-2-carboxamide in lab experiments include its selectivity for JAK3, its well-established synthesis method, and its extensive characterization in animal models and human clinical trials. However, its limitations include its potential off-target effects and the need for careful dosing to avoid toxicity.

Future Directions

Future research on N-(5-chloro-2-pyridinyl)-7-(2-thienyl)pyrazolo[1,5-a]pyrimidine-2-carboxamide could focus on the development of more selective JAK3 inhibitors with fewer off-target effects. Additionally, further investigation is needed to determine the long-term safety and efficacy of N-(5-chloro-2-pyridinyl)-7-(2-thienyl)pyrazolo[1,5-a]pyrimidine-2-carboxamide in various autoimmune diseases and transplant rejection. Finally, the potential use of N-(5-chloro-2-pyridinyl)-7-(2-thienyl)pyrazolo[1,5-a]pyrimidine-2-carboxamide in combination with other immunomodulatory drugs should be explored to enhance its therapeutic effects.

Scientific Research Applications

N-(5-chloro-2-pyridinyl)-7-(2-thienyl)pyrazolo[1,5-a]pyrimidine-2-carboxamide has been extensively studied for its potential therapeutic applications in various autoimmune diseases and transplant rejection. It has been shown to be effective in the treatment of rheumatoid arthritis, psoriasis, and inflammatory bowel disease. Additionally, N-(5-chloro-2-pyridinyl)-7-(2-thienyl)pyrazolo[1,5-a]pyrimidine-2-carboxamide has been used in the prevention of transplant rejection in organ transplantation.